2-(Allylthio)pyrimidine

• CAS No.: 66348-65-0
• Molecular Formula: C7H8N2S
• Molecular Weight: 152.22 g/mol
• IUPAC Name: 2-prop-2-enylsulfanylpyrimidine
• InChI: InChI=1S/C7H8N2S/c1-2-6-10-7-8-4-3-5-9-7/h2-5H,1,6H2
• InChI Key: IOJPNTVOGRIGDL-UHFFFAOYSA-N
• Canonical SMILES: C=CCSC1=NC=CC=N1

Description

2-(Allylthio)pyrimidine is a useful research compound. Its molecular formula is C7H8N2S and its molecular weight is 152.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 mmole of 2-mercaptopyrimidine was dissolved in 20 ml of ethanol in stirring. 10 mole of EtOK was added to the solution, stirred for 5 minutes. At last, about 20 mmole (Not more than 30 mmole) of 3-chloropropylene was added, and stirred overnight. The white precipitate was removed by filtration, the solvent in the filtrate was removed in vacuum. The obtained viscous liquid was separated with a Si gel column (solvents: 1 ethylacetate/3 hexane). 1H NMR (CD3Cl): δ(ppm) 8.39 (2H, d, JH-H=4.74), 6.86 (1H, t, JH-H=4.74), 5.89 (1H, m), 5.20 (1H, d, JH-H=17.00), 5.00 (1H, d, JH-H=9.97), 3.71 (2H, d, JH-H=6.83). Yield: 90%.